Cas no 162205-86-9 (3-Azabicyclo[3.2.0]heptan-6-amine,5-methyl-,(1alpha,5alpha,6beta)-(9CI))

• Product Name: 3-Azabicyclo[3.2.0]heptan-6-amine,5-methyl-,(1alpha,5alpha,6beta)-(9CI)
• CAS No: 162205-86-9
• MF: C₇H₁₄N₂
• MW: 126.199461460114
• CID: 109923
• Update Time: 2023-04-02

3-Azabicyclo[3.2.0]heptan-6-amine,5-methyl-,(1alpha,5alpha,6beta)-(9CI) Chemical and Physical Properties

Names and Identifiers

• 3-Azabicyclo[3.2.0]heptan-6-amine,5-methyl-, (1R,5S,6S)-rel-
• 3-Azabicyclo[3.2.0]heptan-6-amine,5-methyl-,(1alpha,5alpha,6beta)-(9CI)
• 3-Azabicyclo[3.2.0]heptan-6-amine, 5-methyl-, (1R,5S,6S)-rel-

• Inchi： 1S/C7H14N2/c1-7-4-9-3-5(7)2-6(7)8/h5-6,9H,2-4,8H2,1H3/t5-,6-,7+/m0/s1
• InChI Key： XUXYFRCDWGSLCI-LYFYHCNISA-N
• SMILES： [C@]12([H])[C@](C)([C@@H](N)C1)CNC2

Computed Properties

• Exact Mass: 126.116
• Monoisotopic Mass: 126.116
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 9
• Rotatable Bond Count: 0
• Complexity: 135
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 3
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 38A^2